Cas no 1349716-15-9 (4-Bromo-5-chloro-2-fluorobenzonitrile)

• Product Name: 4-Bromo-5-chloro-2-fluorobenzonitrile
• CAS No: 1349716-15-9
• MF: C₇H₂BrClFN
• MW: 234.452883243561
• CID: 4591553
• PubChem ID: 56604250
• Update Time: 2025-06-12

4-Bromo-5-chloro-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-chloro-2-fluoro-benzonitrile
• 4-Bromo-5-chloro-2-fluorobenzonitrile
• 1349716-15-9
• AT11129
• SB74248
• CS-0334377
• SCHEMBL21543270

• MDL： MFCD19686183
• Inchi： 1S/C7H2BrClFN/c8-5-2-7(10)4(3-11)1-6(5)9/h1-2H
• InChI Key： MWETUEUSVCAKPX-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(Cl)=C(Br)C=C1F

Computed Properties

• Exact Mass: 232.90432g/mol
• Monoisotopic Mass: 232.90432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8Ų

Additional information on 4-Bromo-5-chloro-2-fluorobenzonitrile

Comprehensive Overview of 4-Bromo-5-chloro-2-fluorobenzonitrile (CAS No. 1349716-15-9)

4-Bromo-5-chloro-2-fluorobenzonitrile (CAS No. 1349716-15-9) is a halogenated aromatic compound widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the presence of bromo, chloro, and fluoro substituents, make it a valuable intermediate in the synthesis of complex molecules. Researchers often search for "4-Bromo-5-chloro-2-fluorobenzonitrile synthesis" or "CAS 1349716-15-9 applications" to explore its role in drug discovery and material science.

The compound's molecular formula, C₇H₂BrClFN, highlights its high reactivity, which is critical for cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig. Recent trends in organic chemistry emphasize the demand for "halogenated benzonitrile derivatives" as building blocks for OLED materials and bioactive molecules. This aligns with the growing interest in "sustainable synthetic methods" and "green chemistry," where 4-Bromo-5-chloro-2-fluorobenzonitrile serves as a model substrate for catalytic optimization.

Analytical characterization of CAS 1349716-15-9 typically involves GC-MS, NMR, and HPLC techniques. Queries such as "how to purify 4-Bromo-5-chloro-2-fluorobenzonitrile" or "spectral data interpretation" reflect user concerns about quality control. The compound's stability under inert atmospheres and sensitivity to moisture are frequently discussed in forums, underscoring the need for proper storage conditions (e.g., desiccated at 2–8°C).

In pharmaceutical contexts, 4-Bromo-5-chloro-2-fluorobenzonitrile is pivotal for constructing kinase inhibitors and antimicrobial agents. Searches for "fluorobenzonitrile in drug design" or "Br/Cl/F-substituted aromatics" reveal its relevance in fragment-based drug discovery (FBDD). Notably, its electron-withdrawing groups enhance binding affinity in target proteins, a feature highlighted in recent publications on COVID-19 protease inhibitors.

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Emerging applications in material science, such as liquid crystals or photovoltaic devices, further elevate the compound's profile. Keywords like "benzonitrile derivatives in electronics" or "halogenated aromatics for energy storage" demonstrate interdisciplinary interest. Researchers also explore "computational modeling of 4-Bromo-5-chloro-2-fluorobenzonitrile" to predict its physicochemical properties via DFT calculations.

To address environmental concerns, studies on "biodegradation of halogenated benzonitriles" or "catalytic debromination techniques" are gaining traction. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, 4-Bromo-5-chloro-2-fluorobenzonitrile (CAS No. 1349716-15-9) bridges multiple scientific domains, from medicinal chemistry to advanced materials. Its versatility and adaptability to modern synthetic challenges ensure its continued prominence in R&D pipelines worldwide.